Cas no 2228085-09-2 (2-amino-2-(3,4-dihydro-2H-pyran-5-yl)acetic acid)

• Product Name: 2-amino-2-(3,4-dihydro-2H-pyran-5-yl)acetic acid
• CAS No: 2228085-09-2
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 6318160
• PubChem ID: 165792222
• Update Time: 2025-08-05

2-amino-2-(3,4-dihydro-2H-pyran-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3,4-dihydro-2H-pyran-5-yl)acetic acid
• EN300-1778100
• 2228085-09-2

• Inchi： 1S/C7H11NO3/c8-6(7(9)10)5-2-1-3-11-4-5/h4,6H,1-3,8H2,(H,9,10)
• InChI Key： IQGCRQIVCFXRHA-UHFFFAOYSA-N
• SMILES： O1C=C(C(C(=O)O)N)CCC1

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-2-(3,4-dihydro-2H-pyran-5-yl)acetic acid

Comprehensive Overview of 2-amino-2-(3,4-dihydro-2H-pyran-5-yl)acetic acid (CAS No. 2228085-09-2)

2-amino-2-(3,4-dihydro-2H-pyran-5-yl)acetic acid, with the CAS number 2228085-09-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an amino acid backbone with a 3,4-dihydro-2H-pyran ring, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in designing novel enzyme inhibitors and peptide mimetics, aligning with current trends in precision medicine and targeted therapy.

The growing demand for bioactive small molecules in drug development has placed compounds like 2-amino-2-(3,4-dihydro-2H-pyran-5-yl)acetic acid at the forefront of innovation. Its structural versatility allows for modifications that enhance binding affinity and selectivity, addressing key challenges in cancer therapeutics and neurodegenerative disease research. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in AI-driven drug discovery platforms, where computational models predict its efficacy as a scaffold for allosteric modulators.

From a synthetic chemistry perspective, the compound's pyran ring offers stability under physiological conditions, a critical factor for oral bioavailability. This property resonates with the pharmaceutical industry's shift toward small-molecule drugs with improved ADME profiles (Absorption, Distribution, Metabolism, Excretion). Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its purity, a common query among researchers sourcing high-quality intermediates for preclinical studies.

Environmental and green chemistry considerations are also relevant to 2-amino-2-(3,4-dihydro-2H-pyran-5-yl)acetic acid. Its synthesis often involves catalytic methods to minimize waste, aligning with sustainable chemistry principles. This aspect appeals to industries seeking eco-friendly synthesis routes, a frequently searched topic in academic and industrial forums. Additionally, its potential as a chiral building block for asymmetric synthesis further expands its utility in producing optically active pharmaceuticals.

In summary, 2-amino-2-(3,4-dihydro-2H-pyran-5-yl)acetic acid (CAS No. 2228085-09-2) represents a multifaceted tool for modern drug design. Its intersection with cutting-edge research areas like computational chemistry, bioconjugation, and metabolite engineering ensures its continued relevance. As the scientific community explores its full potential, this compound is poised to contribute to breakthroughs in personalized medicine and next-generation therapeutics.